Cas no 16969-18-9 ((1E)-1-Ethoxy-3-methylbut-1-ene)

• Product Name: (1E)-1-Ethoxy-3-methylbut-1-ene
• CAS No: 16969-18-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 122012
• PubChem ID: 5462936
• Update Time: 2025-04-18

(1E)-1-Ethoxy-3-methylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Butene,1-ethoxy-3-methyl-, (1E)-
• 3-methylbut-1-enoxyethane
• 1-ethoxy-3-methylbut-1-ene
• 1-ethoxy-3-methyl-but-1-ene
• (E)-1-ethoxy-3-methylbut-1-ene
• [(E)-3-methylbut-1-enoxy]ethane
• (E)-1-ethoxy-3-methyl-but-1-ene
• (1E)-1-ethoxy-3-methylbut-1-ene
• 1-Butene, 1-ethoxy-3-methyl-, (E)
• AKOS015998055
• 16969-18-9
• LS-07044
• MFCD24849089
• (1E)-1-Ethoxy-3-methylbut-1-ene

• Inchi： 1S/C7H14O/c1-4-8-6-5-7(2)3/h5-7H,4H2,1-3H3/b6-5+
• InChI Key： KLKHJTPIDMZMBB-AATRIKPKSA-N
• SMILES： O(CC)/C=C/C(C)C

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 9.23